Cas no 38183-12-9 (Fluorescamine)

• Product Name: Fluorescamine
• CAS No: 38183-12-9
• MF: C₁₇H₁₀O₄
• MW: 278.258904933929
• MDL: MFCD00005928
• CID: 54817
• PubChem ID: 24894984
• Update Time: 2025-06-08

Fluorescamine Chemical and Physical Properties

Names and Identifiers

• Fluorescamine
• Fluram
• Fluorescamine [for HPLC Labeling]
• 4'-phenylspiro[2-benzofuran-3,2'-furan]-1,3'-dione
• Ro 20-7234
• 1'-phthalan]-3,3'-dione
• 4-phenylspiro(furan-2(3H),1'(3'H)-isobenzofuran)-3,3'-dione
• 4-phenylspiro[furan-2(3H),1'-phthalan]-3,3'-dione
• 4-Phenylspiro-[furan-2(3H),1-phthalan]-3,3'-dione
• 4-phenyl-spiro[furan-2,1'-isobenzofuran]-3,3'-dione
• Fluorescamine,pure
• Fluram(R)
• Spiro[furan-2(3H),1'(3'H)-isobenzofuran]-3,3'-dione,4-phenyl
• 4-Phenylspiro-[furan-2(3H),1-phthalan]-3,3′-dione
• 4-Phenylspiro[furan-2(3H),1-phthalan]-3,3'-dione
• Spiro[furan-2(3H),1'(3'H)-isobenzofuran]-3,3'-dione, 4-phenyl-
• ZFKJVJIDPQDDFY-UHFFFAOYSA-N
• Fluorescamine, pure
• C17H10O4
• 4-phenylspiro[furan-2(3H),1'(3'H)-isobenzofuran]-3,3'-dione
• Spiro(furan-2(3H),1'(3'H)-isobenzofuran)-3,3'-dione, 4-phenyl-
• EI
• NS00057354
• AS-14756
• UNII-Y6859V58YW
• FLUORESCAMINE [MI]
• Y6859V58YW
• EN300-302799
• RO-20-7234
• SCHEMBL37303
• 38183-12-9
• ZFKJVJIDPQDDFY-UHFFFAOYSA-
• W-202560
• CS-3522
• BP-13091
• 4'-phenylspiro[2-benzofuran-3,2'-furan]-1,3'-dion
• Q238913
• AKOS000813784
• HY-D0715
• F0192
• FT-0626448
• 4'-phenyl-3H,3'H-spiro[2-benzofuran-1,2'-furan]-3,3'-dione
• InChI=1/C17H10O4/c18-15-13(11-6-2-1-3-7-11)10-20-17(15)14-9-5-4-8-12(14)16(19)21-17/h1-10H
• 4-phenyl-3H,3'H-spiro[furan-2,1'-isobenzofuran]-3,3'-dione
• DTXSID50872017
• EINECS 253-814-5
• MFCD00005928
• Fluram, BioReagent, suitable for fluorescence, >=99.0% (UV)
• Fluorescamine, >=98.0%
• 4-PHENYLSPIRO(FURAN-2(3H),1'-PHTHALAN)-3,3'-DIONE
• DA-53247
• 4\\'-phenylspiro[2-benzofuran-3,2\\'-furan]-1,3\\'-dione

• MDL： MFCD00005928
• Inchi： 1S/C17H10O4/c18-15-13(11-6-2-1-3-7-11)10-20-17(15)14-9-5-4-8-12(14)16(19)21-17/h1-10H
• InChI Key： ZFKJVJIDPQDDFY-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2C21C(C(C1C=CC=CC=1)=CO2)=O)=O

Computed Properties

• Exact Mass: 278.05800
• Monoisotopic Mass: 278.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.9
• Topological Polar Surface Area: 52.6

Experimental Properties

• Color/Form: powder
• Density: 1.2661 (rough estimate)
• Melting Point: 155.0 to 159.0 deg-C
• Boiling Point: 550.3°C at 760 mmHg
• Flash Point: -17 °C
• Refractive Index: 1.5447 (estimate)
• Solubility: acetonitrile: soluble
• Water Partition Coefficient: Soluble in acetone, ethanol, chloroform, dimethylsulfoxide and acetonitrile. Slightly soluble in water.
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 52.60000
• LogP: 2.65020
• Solubility: Not determined
• Sensitiveness: Easily absorb moisture
• Merck: 4158

Fluorescamine Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P280-P302+P352-P305+P351+P338-P261
• Hazardous Material transportation number：UN 1090 3/PG 2
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S22-S24/25-S36/37-S33-S29-S26-S16-S9-S37/39
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39
• Storage Condition：4°C, protect from light

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofuranones